Cas no 113482-94-3 (3,5-Heptanedione,1,7-bis(4-hydroxyphenyl)-)

• Product Name: 3,5-Heptanedione,1,7-bis(4-hydroxyphenyl)-
• CAS No: 113482-94-3
• MF: C₁₉H₂₀O₄
• MW: 312.359705924988
• CID: 130199
• Update Time: 2025-04-19

3,5-Heptanedione,1,7-bis(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Heptanedione,1,7-bis(4-hydroxyphenyl)-
• 1,7-bis(4-hydroxyphenyl)heptane-3,5-dione
• letestuianin C
• TETRAHYDROBISDEMETHOXYDIFERULOYLMETHANE

• Inchi： 1S/C19H20O4/c20-16-7-1-14(2-8-16)5-11-18(22)13-19(23)12-6-15-3-9-17(21)10-4-15/h1-4,7-10,20-21H,5-6,11-13H2
• InChI Key： KTRRXJQAOOYSDA-UHFFFAOYSA-N
• SMILES： OC1C=CC(CCC(CC(CCC2C=CC(O)=CC=2)=O)=O)=CC=1

Computed Properties

• Exact Mass: 312.1362
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• XLogP3: 1.385

Experimental Properties

• Density: 1.217
• Boiling Point: 523.254°C at 760 mmHg
• Flash Point: 284.333°C
• Refractive Index: 1.596
• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids